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For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of inter-laboratory performance in the analysis of
sodium carbonate, a crucial component in many pharmaceutical and chemical manufacturing
processes. Ensuring the accuracy and consistency of sodium carbonate purity and content
measurements across different laboratories is paramount for quality control and regulatory
compliance. This document presents data from an international key comparison study, details
the experimental protocols used, and illustrates the workflows and rationale behind such
comparative studies.

Data Presentation: Results from an International
Key Comparison

An international key comparison, CCQM-K173, was organized to assess the capabilities of
national metrology institutes (NMIs) in measuring the purity of sodium carbonate.[1][2] Nine
NMils participated in this study, employing either coulometry or titrimetry as their analytical
method.[1][2] The results, as published by the Bureau International des Poids et Mesures
(BIPM), provide a valuable benchmark for the level of agreement that can be achieved
between competent laboratories.[3]

© 2026 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b15948890#bc-rfq
https://www.bipm.org/documents/20126/79035610/CCQM-K173.pdf/a34814f8-9605-55c1-f12f-38764ac86401
https://www.researchgate.net/publication/367326224_Assay_of_sodium_carbonate
https://www.bipm.org/documents/20126/79035610/CCQM-K173.pdf/a34814f8-9605-55c1-f12f-38764ac86401
https://www.researchgate.net/publication/367326224_Assay_of_sodium_carbonate
https://www.bipm.org/kcdb/comparison?id=1716
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15948890?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Validation & Comparative
Check Availability & Pricing

The following table summarizes the results reported by the participating laboratories for the

amount content of bases expressed as sodium carbonate.

Table 1: Inter-laboratory Comparison Results for Sodium Carbonate (CCQM-K173)[3][4]

Participating . Standard
Country/Regio Reported .

Laboratory Method Uncertainty
n Value (mol/kg)

(NMI) (mol/kg)

INMETRO Brazil Titrimetry 9.4252 0.0129

SE

"Ukrmetrteststan Ukraine Titrimetry 9.4269 0.0085

dard"

NMIJ Japan Coulometry 9.43042 0.00068

SMU Slovakia Coulometry 9.4306 0.00041

NIM China Coulometry 9.43082 0.00051

VNIIM Russia Coulometry 9.4332 0.00085

CENAM Mexico Coulometry 9.43386 0.00060

BAM Germany Titrimetry 9.4339 0.0017

CMI Czech Republic Titrimetry 9.4380 0.0032

Note: The key comparison reference value (XR) was calculated as 9.4320 mol/kg with a

standard uncertainty (uR) of 0.00114 mol/kg.[3][4]

Experimental Protocols

The following is a detailed methodology for the titrimetric determination of sodium carbonate

purity, a widely used and reliable method. This protocol is a composite based on established

standard procedures.[5][6]

Objective: To determine the percentage purity of a sodium carbonate sample by titration with a

standardized solution of hydrochloric acid.
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Materials and Reagents:

Anhydrous sodium carbonate (primary standard grade)
o Concentrated hydrochloric acid (HCI)

e Bromocresol green indicator solution

» Distilled or deionized water

» Analytical balance (readable to 0.1 mg)

e Volumetric flasks (e.g., 250 mL, 500 mL)

o Pipettes

e Burette (50 mL)

o Erlenmeyer flasks (250 mL)

» Heating plate or Bunsen burner

» Desiccator

Procedure:

e Preparation of Standard 0.1 M HCI Solution:

o Calculate the volume of concentrated HCI required to make 500 mL of an approximately
0.1 M solution.

o In a fume hood, carefully add the calculated volume of concentrated HCI to a 500 mL
volumetric flask containing approximately 250 mL of distilled water.

o Dilute to the mark with distilled water, stopper, and mix thoroughly. This solution must be
standardized.

o Standardization of HCI Solution:
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o Dry approximately 1.5-2.0 g of primary standard anhydrous sodium carbonate in a
weighing bottle at 105-110°C for at least one hour.[5] Cool in a desiccator.

o Accurately weigh by difference three to four portions of the dried sodium carbonate, each
between 0.20-0.25 g, into separate 250 mL Erlenmeyer flasks.[5] Record the exact mass
of each.

o Dissolve each sodium carbonate sample in approximately 100 mL of distilled water.[5]

o Add 3-4 drops of bromocresol green indicator to one of the flasks. The solution should be
blue.[5]

o Titrate with the prepared HCI solution until the color changes to an intermediate green.[5]

o Gently boil the solution for 2-3 minutes.[5] The color should revert to blue as dissolved
CO2 is expelled.

o Cool the flask to room temperature.

o Continue titrating dropwise until the color changes from blue to a stable yellow endpoint.
o Record the final burette reading.

o Repeat the titration for the other sodium carbonate samples.

o Calculate the molarity of the HCI solution for each trial and determine the average molarity.

e Analysis of Unknown Sodium Carbonate Sample:

o An unknown sample would be treated in the same manner as the primary standard in step
2 (weighing, dissolving, and titrating).

o Titrate the dissolved unknown sample with the now-standardized HCI solution using the
same procedure with bromocresol green indicator and boiling.

o Record the volume of HCI required to reach the endpoint.

o Blank Determination:
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o To account for any indicator error, a blank titration should be performed.

o Titrate 100 mL of distilled water containing a small amount of sodium chloride and the
same amount of indicator as used in the sample titrations.

o Subtract the average blank volume from the titration volumes of the standards and
samples.[5]

e Calculations:
o The reaction is;: Na2COs + 2HCI - 2NaCl + H20 + CO2

o From the stoichiometry, 1 mole of sodium carbonate reacts with 2 moles of hydrochloric
acid.

o The percentage purity of the sodium carbonate sample can be calculated using the
volume and molarity of the standardized HCI and the mass of the unknown sample.

Mandatory Visualization

The following diagrams illustrate the experimental workflow and the logical framework of inter-
laboratory comparisons.
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Caption: Experimental workflow for the titrimetric analysis of sodium carbonate.
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Caption: Logical flow of inter-laboratory comparisons for quality assurance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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